Cas no 2503206-38-8 (5-hydrazinyl-2-methyl-1,3-thiazole dihydrochloride)

• Product Name: 5-hydrazinyl-2-methyl-1,3-thiazole dihydrochloride
• CAS No: 2503206-38-8
• MF: C₄H₉Cl₂N₃S
• MW: 202.105356931686
• MDL: MFCD32859489
• CID: 5670250
• PubChem ID: 155821864
• Update Time: 2025-10-30

5-hydrazinyl-2-methyl-1,3-thiazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2503206-38-8
• 5-hydrazinyl-2-methyl-1,3-thiazole dihydrochloride
• EN300-27151210
• (2-Methyl-1,3-thiazol-5-yl)hydrazine;dihydrochloride
• Thiazole, 5-hydrazinyl-2-methyl-, hydrochloride (1:2)

• MDL： MFCD32859489
• Inchi： 1S/C4H7N3S.2ClH/c1-3-6-2-4(7-5)8-3;;/h2,7H,5H2,1H3;2*1H
• InChI Key： OMJGMDCYSNNFAR-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C(C)=NC=C1NN

Computed Properties

• Exact Mass: 200.9894239g/mol
• Monoisotopic Mass: 200.9894239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 77.7
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.2Ų

Additional information on 5-hydrazinyl-2-methyl-1,3-thiazole dihydrochloride

Recent Advances in the Application of 5-Hydrazinyl-2-methyl-1,3-thiazole Dihydrochloride (CAS: 2503206-38-8) in Chemical Biology and Pharmaceutical Research

The compound 5-hydrazinyl-2-methyl-1,3-thiazole dihydrochloride (CAS: 2503206-38-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic thiazole derivative, characterized by its hydrazinyl functional group, has demonstrated promising potential as a building block for the synthesis of novel bioactive molecules. Recent studies have explored its utility in the design of enzyme inhibitors, antimicrobial agents, and anticancer compounds, leveraging its unique chemical properties and reactivity.

One of the most notable applications of 5-hydrazinyl-2-methyl-1,3-thiazole dihydrochloride is its role as a key intermediate in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of selective JAK2 inhibitors, which are critical for targeting myeloproliferative disorders. The hydrazinyl moiety of the compound facilitates the formation of Schiff bases with carbonyl groups, enabling the construction of diverse pharmacophores with enhanced binding affinity and selectivity.

In addition to its role in kinase inhibition, this compound has been investigated for its antimicrobial properties. Research published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of 5-hydrazinyl-2-methyl-1,3-thiazole dihydrochloride exhibit potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a scaffold for next-generation antibiotics.

Another emerging area of research involves the use of 5-hydrazinyl-2-methyl-1,3-thiazole dihydrochloride in the development of anticancer agents. A 2024 preprint on bioRxiv reported its incorporation into small-molecule hybrids targeting tubulin polymerization. These hybrids exhibited significant cytotoxicity against several cancer cell lines, including breast and lung carcinomas, while showing minimal toxicity to normal cells. The dihydrochloride salt form of the compound was particularly noted for its improved solubility and bioavailability, addressing a common challenge in drug formulation.

The synthetic versatility of 5-hydrazinyl-2-methyl-1,3-thiazole dihydrochloride has also been exploited in the design of fluorescent probes for biological imaging. A recent study in Chemical Communications described its conjugation with boron-dipyrromethene (BODIPY) dyes to create turn-on sensors for reactive oxygen species (ROS) in live cells. This application underscores the compound's utility beyond traditional drug discovery, extending into chemical biology tools for studying cellular processes.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives based on 5-hydrazinyl-2-methyl-1,3-thiazole dihydrochloride. Ongoing research is focused on structural modifications to enhance metabolic stability and reduce off-target effects. The compound's CAS number (2503206-38-8) has become a frequently cited identifier in patent applications, reflecting its growing importance in intellectual property related to pharmaceutical innovation.

In conclusion, 5-hydrazinyl-2-methyl-1,3-thiazole dihydrochloride (CAS: 2503206-38-8) represents a multifaceted tool in modern drug discovery and chemical biology. Its applications span from kinase inhibition and antimicrobial therapy to anticancer drug development and molecular imaging. As research continues to uncover new roles for this versatile scaffold, it is poised to make significant contributions to addressing unmet medical needs and advancing therapeutic strategies.